2-(3-Chlorophenyl)-4-fluorobenzoic acid, 95%

• IUPAC Name: 2-(3-chlorophenyl)-4-fluorobenzoic acid
• InChI: InChI=1S/C13H8ClFO2/c14-9-3-1-2-8(6-9)12-7-10(15)4-5-11(12)13(16)17/h1-7H,(H,16,17)
• InChI Key: JPSQIIDPSOAXHD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C2=C(C=CC(=C2)F)C(=O)O
• Molecular Formula: C13H8ClFO2
• DSSTOX Substance ID: DTXSID60681430
• Molecular Weight: 250.65 g/mol
• CAS RN: 1261928-94-2

Description

2-(3-Chlorophenyl)-4-fluorobenzoic acid, 95% (2-CFBA) is an organic compound that is used in a variety of scientific research applications. It is a fluorinated aromatic acid that is commonly used in synthesis, as a reagent, and as a ligand in coordination complexes. It is also used as a precursor in the synthesis of pharmaceuticals and in the synthesis of other organic compounds.

Scientific Research Applications

2-(3-Chlorophenyl)-4-fluorobenzoic acid, 95% is widely used in scientific research applications, including organic synthesis, catalysis, and material science. It is commonly used in the synthesis of other organic compounds, such as pharmaceuticals and other fluorinated aromatic compounds. It is also used as a reagent in a variety of reactions, such as Friedel-Crafts reactions and Diels-Alder reactions. In addition, it is used as a ligand in coordination complexes, which are used in a variety of applications, such as catalysis and material science.

Mechanism of Action

2-(3-Chlorophenyl)-4-fluorobenzoic acid, 95% is a fluorinated aromatic acid that is used in a variety of scientific research applications. The mechanism of action of 2-(3-Chlorophenyl)-4-fluorobenzoic acid, 95% depends on the application in which it is used. In organic synthesis, 2-(3-Chlorophenyl)-4-fluorobenzoic acid, 95% acts as an electrophile, and reacts with an aromatic ring to form a new carbon-carbon bond. In catalysis, 2-(3-Chlorophenyl)-4-fluorobenzoic acid, 95% acts as a ligand, and binds to a metal center to form a coordination complex. In material science, 2-(3-Chlorophenyl)-4-fluorobenzoic acid, 95% acts as a monomer, and can be polymerized to form a variety of polymers.
Biochemical and Physiological Effects
2-(3-Chlorophenyl)-4-fluorobenzoic acid, 95% is not known to have any direct biochemical or physiological effects. However, it is known to be a mild irritant, and should be handled with care. In addition, it is known to be toxic if inhaled or ingested, and should be handled with appropriate safety precautions.

Advantages and Limitations for Lab Experiments

2-(3-Chlorophenyl)-4-fluorobenzoic acid, 95% has several advantages for lab experiments. It is a readily available compound, and is relatively inexpensive. In addition, it is a relatively stable compound, and can be stored for long periods of time without degradation. It is also relatively non-toxic, and can be handled with appropriate safety precautions. However, 2-(3-Chlorophenyl)-4-fluorobenzoic acid, 95% also has some limitations for lab experiments. It is a relatively reactive compound, and can be difficult to handle and store. In addition, it is a relatively volatile compound, and can be difficult to contain.

Future Directions

2-(3-Chlorophenyl)-4-fluorobenzoic acid, 95% has a variety of potential future directions. It can be used in the synthesis of new organic compounds, such as pharmaceuticals and other fluorinated aromatic compounds. It can also be used as a reagent in a variety of reactions, such as Friedel-Crafts reactions and Diels-Alder reactions. In addition, it can be used as a ligand in coordination complexes, which can be used in catalysis and material science. Finally, it can be used as a monomer in the synthesis of new polymers.

Synthesis Methods

2-(3-Chlorophenyl)-4-fluorobenzoic acid, 95% can be synthesized through a Friedel-Crafts reaction, which is a type of electrophilic aromatic substitution reaction. The reaction involves the addition of an electrophile to an aromatic ring, resulting in the formation of a new carbon-carbon bond. The reaction is usually performed in the presence of a Lewis acid catalyst, such as AlCl3, and is often performed in an inert atmosphere, such as nitrogen or argon. The reaction can be performed in a variety of solvents, including chlorinated hydrocarbons, ethers, and alcohols. The reaction typically takes several hours to complete.